Cas no 33578-00-6 (2-Ethynylbenzoic acid)

• Product Name: 2-Ethynylbenzoic acid
• CAS No: 33578-00-6
• MF: C₉H₆O₂
• MW: 146.14274263382
• MDL: MFCD06203346
• CID: 294341
• Update Time: 2025-04-19

2-Ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethynylbenzoic acid
• 2-Ethynyl-Benzoic Acid
• Benzoic acid,2-ethynyl-
• o-Ethinylbenzoesaeure
• o-Ethynylbenzoicacid

• MDL： MFCD06203346
• Inchi： 1S/C9H6O2/c1-2-7-5-3-4-6-8(7)9(10)11/h1,3-6H,(H,10,11)
• InChI Key： IOSGANIYBODQTB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1C#C)=O

Computed Properties

• Exact Mass: 146.03700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• Density: 1.23±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 121-123 ºC
• Boiling Point: 282.1±23.0 ºC (760 Torr),
• Flash Point: 128.4±17.3 ºC,
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 37.30000
• LogP: 1.36610

2-Ethynylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids